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Introduction and Mode of Action

Trifloxystrobin is a key fungicide within the Quinone outside Inhibitor (QoI) group, designated as FRAC
Code 11. Qol fungicides, often referred to as strobilurins, inhibit mitochondrial respiration in fungal
pathogens by binding to the Qo site of the cytochrome bcl complex, thereby blocking cellular energy
production [1] [2] [3]. This site-specific mode of action makes them highly effective against a broad

spectrum of diseases but also confers a high risk for resistance development [4] [5].

The primary, best-characterized mechanism of resistance is the G143A mutation, a single nucleotide change
in the cytochrome b gene that leads to an amino acid substitution (glycine to alanine at position 143). This
mutation prevents the fungicide from binding to its target site and typically results in complete field
resistance with resistance factors often exceeding 100 [1]. Furthermore, due to the common target site, cross-
resistance is widespread among all fungicides within FRAC Group 11; a pathogen resistant to
trifloxystrobin will also be resistant to other Qols, such as azoxystrobin and pyraclostrobin [2] [3]. A
notable exception is the newer FRAC Group 11A fungicide metyltetraprole, which is not cross-resistant to

Group 11 fungicides based on the G143A mutation [1].
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Resistance Management Strategies and Application
Protocols

The high-risk nature of Qol resistance necessitates strict adherence to anti-resistance strategies. The core
principles are to reduce selection pressure on the pathogen population and to ensure the continued efficacy of

these critical tools [1] [4].

Core Application Principles

The following protocols are considered fundamental to Qol resistance management across all crops [1]:

e Mandatory Tank Mixing: Trifloxystrobin must never be applied alone. It should always be tank-
mixed with a protectant, multi-site contact fungicide (e.g., FRAC Groups M1-M9) such as
chlorothalonil (M5) or mancozeb (M3) [2] [3] [6]. This practice helps to control resistant individuals
and delay the selection of a resistant population.

e Strict Application Rotation: Applications of trifloxystrobin (or any Group 11 fungicide) must be
rotated with fungicides from different FRAC groups that have unrelated modes of action. Consecutive
applications of Group 11 fungicides are prohibited [2] [3]. The interval between Qol applications
should include one or more applications of non-Group 11 fungicides.

¢ Adherence to Labeled Rates: Always apply trifloxystrobin at the manufacturer's full recommended
rate. Using reduced or sub-lethal rates increases the selection pressure for resistant mutants [4].

¢ Preventive Use and Timely Application: Given their predominantly protective activity, Qol
fungicides are most effective when applied before infection or in the very early stages of disease
development [4]. This maximizes control and minimizes the exposure of large fungal populations to
the fungicide.

Experimental and Field Monitoring Protocols

For researchers and professionals, implementing a robust monitoring program is essential for early detection

of resistance shifts.

¢ Protocol 1: Baseline Sensitivity Monitoring
o Objective: To establish the baseline sensitivity of a target pathogen population to
trifloxystrobin prior to its widespread use in a new region or on a new crop.
o Methodology:
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= Collect a representative number of pathogen isolates from fields with no prior history of
Qol exposure.
= |n the laboratory, determine the effective concentration required to inhibit mycelial growth
or spore germination by 50% (ECso) for each isolate using agar plate or leaf disc assays.
= Calculate the mean ECso and the range of sensitivity to establish the baseline.
¢ Protocol 2: In-field Efficacy Monitoring and Sample Collection
o Objective: To detect potential resistance development in commercial settings.
o Methodology:
= Regularly scout treated fields (before and after each fungicide application) for disease
breakthroughs or unexpected loss of control [2].
= Collect symptomatic tissue samples from areas with suspected control failure.
= |solate the pathogen from these samples onto selective media for further analysis.
¢ Protocol 3: Molecular Detection of the G143A Mutation
o Objective: To rapidly screen pathogen isolates for the primary resistance allele.
o Methodology:
= Extract DNA from pure cultures of the monitored pathogen.
= Use PCR to amplify the region of the cytochrome b gene containing codon 143.
= Use allele-specific PCR or DNA sequencing to screen for the presence of the G143A
single-nucleotide polymorphism [1].

The following workflow integrates these protocols into a cohesive resistance management and monitoring

strategy.
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Understanding the different mutations and their impact is crucial for interpreting monitoring results. The

following table summarizes the key mutations associated with Qol resistance.

Table 1: Characteristics of Primary Cytochrome b Mutations Conferring Qol Resistance [1]

Amino Acid Nucleotide Resistance . .
Impact on Field Efficacy

Change Change Level

G143A Single SNP High Severe loss of control when Qols are used
(Complete) alone. Resistance factors often >100.

F129L Single SNP Moderate Effective control usually still achieved with
(Partial) labeled rates.

G137R Single SNP Moderate Effective control usually still achieved with
(Partial) labeled rates.

Integrated Pest Management and Concluding Remarks

Managing trifloxystrobin resistance requires a commitment to Integrated Pest Management (IPM).
Fungicides are just one component of a sustainable system. Researchers and applicators should incorporate
cultural practices such as crop rotation, use of resistant varieties, and sanitation to reduce initial pathogen
inoculum [4]. The high-risk rating for Qol resistance is well-documented, but with disciplined adherence to
the protocols outlined—mandatory tank-mixing, strict rotation, preventive application, and vigilant

monitoring—the utility of trifloxystrobin can be preserved for the long term.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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